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Compound of Interest

Compound Name: Einecs 285-889-5

Cat. No.: B15194080 Get Quote

Essential Safety and Handling Guide for Einecs 285-
889-5
Chemical Identification:

Einecs Number: 285-889-5

Chemical Name: Benzenesulfonic acid, 5-[[4-[bis(2-hydroxyethyl)amino]-6-methoxy-1,3,5-

triazin-2-yl]amino]-2-[2-[4-[[4-methoxy-6-[(2-sulfoethyl)amino]-1,3,5-triazin-2-

yl]amino]ethenyl]stilbene-2,2'-disulfonic acid, sodium salt, compound with 2,2'-iminodiethanol

CAS Number: 85154-07-0

Molecular Formula: C₃₀H₃₇N₁₁Na₄O₁₆S₄

Molecular Weight: 1027.9 g/mol

Immediate Safety Precautions:

This substance is a complex organic molecule. While a specific Safety Data Sheet (SDS) for

this exact compound is not readily available, information for structurally related compounds

such as Benzenesulfonic acid suggests it should be handled with care. Benzenesulfonic acid is

known to be corrosive and can cause severe skin burns and eye damage.[1] Therefore, it is
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crucial to use appropriate personal protective equipment (PPE) and follow strict safety

protocols.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Einecs 285-889-5, based on guidelines for similar corrosive substances.

Body Part Recommended Protection Specifications

Eyes/Face Face shield and safety goggles

A face shield should be worn in

combination with safety

goggles to provide

comprehensive protection

against splashes and airborne

particles.[2]

Skin
Chemical-resistant gloves and

a chemical protection suit

Gloves: Nitrile or butyl rubber

gloves are recommended.

Suit: A full chemical-resistant

suit is necessary to prevent

skin contact.

Respiratory Particulate filter respirator

A NIOSH-approved respirator

with a particulate filter

appropriate for the airborne

concentration of the substance

should be used.[3]

Handling and Disposal Plan
Proper handling and disposal procedures are critical to ensure the safety of laboratory

personnel and the environment.
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Procedure Instructions

Handling

- Work in a well-ventilated area, preferably

under a chemical fume hood. - Avoid generating

dust. - Do not eat, drink, or smoke in the

handling area. - Wash hands thoroughly after

handling.

Spill Cleanup

- In case of a spill, wear the full recommended

PPE. - Carefully sweep the spilled solid material

into a covered plastic container for disposal. -

Wash the affected area with plenty of water.

Disposal

- Dispose of the chemical and any contaminated

materials in accordance with local, state, and

federal regulations. - Do not dispose of down

the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates the decision-making process for ensuring safety when working

with Einecs 285-889-5.
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Caption: Experimental workflow for the safe handling of Einecs 285-889-5.:** Experimental

workflow for the safe handling of Einecs 285-889-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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